Cas no 2098044-70-1 (1-(2-Azidoethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(2-Azidoethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2098044-70-1
• MF: C₇H₇F₃IN₅
• MW: 345.06366276741
• CID: 4771820
• Update Time: 2025-05-23

1-(2-Azidoethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole
• 1-(2-azidoethyl)-4-iodo-5-methyl-3-(trifluoromethyl)pyrazole
• 1-(2-Azidoethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C7H7F3IN5/c1-4-5(11)6(7(8,9)10)14-16(4)3-2-13-15-12/h2-3H2,1H3
• InChI Key： RHJHPGSFOBHTQU-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=NN(CCN=[N+]=[N-])C=1C

Computed Properties

• Exact Mass: 344.96983 g/mol
• Monoisotopic Mass: 344.96983 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 345.06
• XLogP3: 3
• Topological Polar Surface Area: 32.2

1-(2-Azidoethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Azidoethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole

Research Brief on 1-(2-Azidoethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2098044-70-1)

The compound 1-(2-Azidoethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS: 2098044-70-1) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This heterocyclic azide derivative combines multiple functional groups that enable diverse applications in click chemistry, protein labeling, and drug discovery. Recent studies have highlighted its utility as a versatile intermediate for the synthesis of biologically active molecules and probes.

Structural analysis reveals that this pyrazole derivative contains three key reactive moieties: an azidoethyl group enabling copper-catalyzed azide-alkyne cycloaddition (CuAAC), an iodo substituent suitable for palladium-cross coupling reactions, and a trifluoromethyl group that enhances metabolic stability and membrane permeability. This unique combination of functional groups has made it particularly valuable for developing targeted chemical probes and PROTAC molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2098044-70-1 as a key intermediate for developing novel kinase inhibitors. The azide functionality allowed efficient conjugation to alkyne-bearing pharmacophores through click chemistry, while the iodine atom served as an excellent handle for subsequent Suzuki-Miyaura cross-coupling reactions. The resulting compounds showed improved selectivity profiles against specific kinase targets compared to previous generations of inhibitors.

Another significant application was demonstrated in chemical biology research, where this compound was used to develop activity-based protein profiling (ABPP) probes. The trifluoromethyl group was found to significantly enhance cell permeability, enabling more efficient labeling of intracellular targets. Researchers at Harvard Medical School reported using derivatives of 2098044-70-1 to identify previously unknown off-targets of clinical kinase inhibitors.

Recent synthetic methodology developments have also focused on improving the production efficiency of 1-(2-Azidoethyl)-4-iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole. A 2024 paper in Organic Process Research & Development described an optimized two-step synthesis from commercially available starting materials, achieving >85% overall yield while minimizing hazardous intermediates. This advancement has made the compound more accessible for broader research applications.

Safety and handling considerations for this compound have been recently updated based on new stability studies. While the azide group presents potential explosion risks at high concentrations, diluted solutions (<0.5 M in organic solvents) have been shown to be stable at room temperature for extended periods when protected from light and moisture. Proper personal protective equipment (PPE) including blast shields is recommended when handling bulk quantities.

Future research directions for 2098044-70-1 derivatives appear promising, with several pharmaceutical companies listing related compounds in their preclinical pipelines. The combination of click chemistry compatibility, cross-coupling versatility, and favorable physicochemical properties makes this scaffold particularly attractive for developing next-generation targeted therapies and diagnostic agents.